Cas no 1158764-50-1 (3-[(3-chlorophenyl)methyl]pyrrolidine)
3-[(3-chlorophenyl)methyl]pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chlorobenzyl)pyrrolidine
- 3-[(3-chlorophenyl)methyl]Pyrrolidine
- Z1255391385
- SCHEMBL22265953
- 1158764-50-1
- Pyrrolidine, 3-[(3-chlorophenyl)methyl]-
- AKOS022393440
- DB-060768
- EN300-124138
- 3-[(3-chlorophenyl)methyl]pyrrolidine
-
- MDL: MFCD07383254
- Inchi: 1S/C11H14ClN/c12-11-3-1-2-9(7-11)6-10-4-5-13-8-10/h1-3,7,10,13H,4-6,8H2
- InChI Key: VVEHQTPUBNGBGN-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CC1CNCC1
Computed Properties
- Exact Mass: 195.081
- Monoisotopic Mass: 195.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
- XLogP3: 2.8
3-[(3-chlorophenyl)methyl]pyrrolidine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-[(3-chlorophenyl)methyl]pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C376463-10mg |
3-[(3-Chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C376463-50mg |
3-[(3-Chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 50mg |
$ 210.00 | 2022-04-01 | ||
| TRC | C376463-100mg |
3-[(3-Chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 100mg |
$ 295.00 | 2022-04-01 | ||
| Enamine | EN300-124138-0.05g |
3-[(3-chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 85% | 0.05g |
$212.0 | 2023-06-08 | |
| Enamine | EN300-124138-0.1g |
3-[(3-chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 85% | 0.1g |
$317.0 | 2023-06-08 | |
| Enamine | EN300-124138-0.25g |
3-[(3-chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 85% | 0.25g |
$452.0 | 2023-06-08 | |
| Enamine | EN300-124138-0.5g |
3-[(3-chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 85% | 0.5g |
$713.0 | 2023-06-08 | |
| Enamine | EN300-124138-1.0g |
3-[(3-chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 85% | 1g |
$914.0 | 2023-06-08 | |
| Enamine | EN300-124138-2.5g |
3-[(3-chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 85% | 2.5g |
$1791.0 | 2023-06-08 | |
| Enamine | EN300-124138-5.0g |
3-[(3-chlorophenyl)methyl]pyrrolidine |
1158764-50-1 | 85% | 5g |
$2650.0 | 2023-06-08 |
3-[(3-chlorophenyl)methyl]pyrrolidine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 3-[(3-chlorophenyl)methyl]pyrrolidine
Research Brief on 3-[(3-chlorophenyl)methyl]pyrrolidine (CAS: 1158764-50-1) in Chemical Biology and Pharmaceutical Applications
The compound 3-[(3-chlorophenyl)methyl]pyrrolidine (CAS: 1158764-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine core and 3-chlorobenzyl substitution, exhibits promising pharmacological properties, making it a subject of interest for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.
One of the key findings from recent research highlights the role of 3-[(3-chlorophenyl)methyl]pyrrolidine as a modulator of neurotransmitter receptors. Specifically, it has been investigated for its affinity towards dopamine and serotonin receptors, which are critical targets for treating psychiatric and neurological conditions. In vitro studies have demonstrated its ability to selectively bind to certain receptor subtypes, suggesting potential applications in the development of antipsychotic or antidepressant agents. The compound's unique structural features contribute to its binding specificity and metabolic stability, as evidenced by pharmacokinetic analyses.
Another area of exploration involves the antimicrobial properties of 3-[(3-chlorophenyl)methyl]pyrrolidine. Recent publications have reported its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. Mechanistic studies indicate that the compound disrupts microbial cell membranes and interferes with essential enzymatic processes. These findings position it as a candidate for further optimization in the development of new antimicrobial agents, particularly in light of the growing global threat of antibiotic resistance.
From a synthetic chemistry perspective, novel routes for the efficient production of 3-[(3-chlorophenyl)methyl]pyrrolidine have been developed. Recent advancements in catalytic methods have enabled more sustainable and cost-effective synthesis of this compound, with improved yields and purity. These methodological improvements are crucial for scaling up production and facilitating further pharmacological evaluation. Additionally, computational modeling studies have provided insights into the structure-activity relationships of derivatives based on this core structure, guiding the design of more potent analogs.
In conclusion, 3-[(3-chlorophenyl)methyl]pyrrolidine (CAS: 1158764-50-1) represents a versatile scaffold with multiple therapeutic applications. Its recent investigation spans neuropharmacology, antimicrobial therapy, and synthetic methodology development. As research progresses, this compound and its derivatives may offer new solutions to pressing medical challenges, particularly in areas where current treatment options are limited or becoming ineffective. Future studies should focus on comprehensive preclinical evaluation and further structural optimization to fully realize its therapeutic potential.
1158764-50-1 (3-[(3-chlorophenyl)methyl]pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)